tert-Butyl 3-aminobenzoate
CAS No.: 92146-82-2
Cat. No.: VC1995403
Molecular Formula: C11H15NO2
Molecular Weight: 193.24 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 92146-82-2 |
---|---|
Molecular Formula | C11H15NO2 |
Molecular Weight | 193.24 g/mol |
IUPAC Name | tert-butyl 3-aminobenzoate |
Standard InChI | InChI=1S/C11H15NO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h4-7H,12H2,1-3H3 |
Standard InChI Key | YGIRNXMYJLWFLH-UHFFFAOYSA-N |
SMILES | CC(C)(C)OC(=O)C1=CC(=CC=C1)N |
Canonical SMILES | CC(C)(C)OC(=O)C1=CC(=CC=C1)N |
Introduction
tert-Butyl 3-aminobenzoate, also known as 3-aminobenzoic acid tert-butyl ester, is a chemical compound with the molecular formula C11H15NO2 and the CAS number 92146-82-2. It is classified as a benzoate ester, specifically a derivative of 3-aminobenzoic acid, where the carboxyl group is esterified with a tert-butyl group .
Spectral Information
Spectral data, such as 1D NMR spectra and mass spectrometry, are available for detailed structural analysis .
Hazards and Safety
tert-Butyl 3-aminobenzoate is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Statements:
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Precautionary Statements:
Synonyms and Identifiers
The compound is known by several synonyms, including 1,1-dimethylethyl 3-aminobenzoate and benzoic acid, 3-amino-, tert-butyl ester. It has various identifiers such as ChEBI ID CHEBI:195132, ChEMBL ID CHEMBL3187046, and PubChem ID 2737408 .
Applications and Research
While specific applications of tert-Butyl 3-aminobenzoate are not widely documented, compounds of this nature are often used in organic synthesis and as intermediates in pharmaceutical or chemical manufacturing processes. The compound's properties make it suitable for further chemical modification, potentially leading to the development of new pharmaceuticals or materials.
Related Compounds
Compounds similar to tert-Butyl 3-aminobenzoate include other benzoate esters with different substituents on the benzene ring, such as tert-Butyl 3,5-diaminobenzoate and tert-Butyl 3,4-diaminobenzoate .
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